Cas no 2168849-07-6 (3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2168849-07-6
• MF: C₇H₁₀F₃N₃O₂S
• MW: 257.233410358429
• CID: 6084654
• PubChem ID: 165504044
• Update Time: 2025-05-20

3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide
• 2168849-07-6
• EN300-1461401
• [3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanesulfonamide

• Inchi： 1S/C7H10F3N3O2S/c1-5-6(3-16(11,14)15)2-13(12-5)4-7(8,9)10/h2H,3-4H2,1H3,(H2,11,14,15)
• InChI Key： KICRAEXMLRKELK-UHFFFAOYSA-N
• SMILES： S(CC1=CN(CC(F)(F)F)N=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 257.04458223g/mol
• Monoisotopic Mass: 257.04458223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide

Comprehensive Overview of 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2168849-07-6)

The compound 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2168849-07-6) is a specialized sulfonamide derivative with a unique pyrazole core. Its molecular structure incorporates a trifluoroethyl group, which enhances its physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the methanesulfonamide moiety further contributes to its potential bioactivity, particularly in modulating enzyme interactions.

In recent years, the demand for fluorinated compounds like 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine. The compound’s lipophilicity and metabolic stability, attributed to the trifluoroethyl group, make it a candidate for optimizing pharmacokinetic profiles in lead optimization studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2168849-07-6 involves multi-step organic transformations, including pyrazole ring formation and sulfonylation reactions. Its purity and yield are critical for reproducibility in industrial-scale production, a topic frequently searched by chemists in process optimization forums. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with regulatory standards.

Environmental and safety considerations are also pivotal. While 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide is not classified as hazardous, its ecotoxicological impact is under scrutiny, reflecting broader industry concerns about sustainable chemistry. Researchers are exploring green synthesis routes to minimize waste, a trend driven by the EPA’s Safer Choice Program and similar global initiatives.

The compound’s nomenclature, 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide, often prompts queries about IUPAC naming conventions and SMILES notation, highlighting the need for clear educational resources. Its CAS No. 2168849-07-6 serves as a unique identifier in chemical databases like SciFinder and PubChem, where users frequently search for structure-activity relationships (SAR) data.

In conclusion, 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylmethanesulfonamide exemplifies the intersection of medicinal chemistry and material science. Its versatility and fluorine-driven properties position it as a valuable tool for addressing challenges in targeted therapy and crop protection, resonating with current scientific and industrial priorities.